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Compound of Interest

Compound Name: Isopropenylacetate

Cat. No.: B8374857

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of isopropenyl acetate, including its

chemical identity, physicochemical properties, key synthetic applications, and detailed

experimental protocols.

Chemical Identity: IUPAC Name and Synonyms
The International Union of Pure and Applied Chemistry (IUPAC) name for isopropenyl acetate

is prop-1-en-2-yl acetate.[1] It is an organic compound that is the acetate ester of the enol

tautomer of acetone.[2][3]

Isopropenyl acetate is known by a variety of synonyms in scientific literature and commercial

contexts. These include:

1-Acetoxy-1-methylethylene[1][2][4]

1-Methylvinyl acetate[1][3][5]

1-Propen-2-yl acetate[1][2]
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2-Acetoxypropene[1][2][4][6]

2-Acetoxypropylene[1][2][6]

Acetic acid, isopropenyl ester[1][2][4]

Acetic acid, 1-methylethenyl ester[1][2]

Methylvinyl acetate[1]

Propen-2-yl acetate[1][6]

Physicochemical Properties
Isopropenyl acetate is a clear, colorless liquid with a characteristic fruity, ethereal odor.[6][7] It

is less dense than water and its vapors are heavier than air.[1] The quantitative

physicochemical properties of isopropenyl acetate are summarized in the table below for easy

reference and comparison.

Property Value Reference(s)

Molecular Formula C₅H₈O₂ [1][3]

Molecular Weight 100.12 g/mol [1][6][8]

CAS Number 108-22-5 [1][2][3][5][6]

Boiling Point 94-97 °C [1][5][6]

Melting Point -92.9 °C [1][5]

Density
0.922 g/mL at 20 °C; 0.909

g/mL at 25 °C
[5][6]

Refractive Index (n20/D) 1.401 [6][8]

Flash Point 19 °C (66.2 °F) [2][8]

Water Solubility 32.5 - 34 g/L at 20 °C [1][6]

Vapor Pressure 45.2 mmHg at 25 °C [1]
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Key Synthetic Applications and Reaction
Mechanisms
Isopropenyl acetate is a versatile reagent in organic synthesis, primarily utilized as an efficient

acetylating agent and a precursor for enol acetates.[7][9]

3.1. Enol Acetate Synthesis

Isopropenyl acetate is widely used to convert ketones into their corresponding enol acetates.

This reaction is typically acid-catalyzed and proceeds by transesterification. The equilibrium is

driven by the formation of acetone, which is more volatile and can be removed from the

reaction mixture.

Products

R-C(=O)-CH₃

H⁺ (cat.)

CH₂=C(OAc)CH₃ R-C(OAc)=CH₂

CH₃-C(=O)-CH₃

Alcohol (R-OH) +
Isopropenyl Acetate

Acid Catalyst
(e.g., H₂SO₄, p-TsOH)

 Reaction
Initiation Protonated

Intermediate
 Protonation Acetate Ester (R-OAc)

+ Acetone

 Acyl Transfer &
Deprotonation Acetone Removal

(Drives Equilibrium)
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1. Reaction Setup
(Ketone, Isopropenyl Acetate, Catalyst)

2. Reflux
(3-4 hours)

3. Workup
(Quench, Extract with EtOAc)

4. Washing
(NaHCO₃, Brine)

5. Drying
(Dry with MgSO₄, Filter)

6. Purification
(Evaporation, Chromatography/Distillation)

Final Product
(Pure Enol Acetate)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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